Cas no 2248200-89-5 (1,3-Dioxoisoindolin-2-YL (1S,2S)-2-methylcyclopropane-1-carboxylate)

• Product Name: 1,3-Dioxoisoindolin-2-YL (1S,2S)-2-methylcyclopropane-1-carboxylate
• CAS No: 2248200-89-5
• MF: C₁₃H₁₁NO₄
• MW: 245.230743646622
• CID: 5801187
• PubChem ID: 162342258
• Update Time: 2025-06-30

1,3-Dioxoisoindolin-2-YL (1S,2S)-2-methylcyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248200-89-5
• EN300-6525058
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1S,2S)-2-methylcyclopropane-1-carboxylate
• AT28272
• 1,3-DIOXOISOINDOLIN-2-YL (1S,2S)-2-METHYLCYCLOPROPANE-1-CARBOXYLATE
• 1,3-Dioxoisoindolin-2-YL (1S,2S)-2-methylcyclopropane-1-carboxylate

• Inchi： 1S/C13H11NO4/c1-7-6-10(7)13(17)18-14-11(15)8-4-2-3-5-9(8)12(14)16/h2-5,7,10H,6H2,1H3/t7-,10-/m0/s1
• InChI Key： JHVLZFRCLFPJOG-XVKPBYJWSA-N
• SMILES： O(C([C@H]1C[C@@H]1C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 245.06880783g/mol
• Monoisotopic Mass: 245.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-Dioxoisoindolin-2-YL (1S,2S)-2-methylcyclopropane-1-carboxylate

Introduction to 1,3-Dioxoisoindolin-2-YL (1S,2S)-2-methylcyclopropane-1-carboxylate (CAS No. 2248200-89-5)

1,3-Dioxoisoindolin-2-YL (1S,2S)-2-methylcyclopropane-1-carboxylate (CAS No. 2248200-89-5) is a novel organic compound that has garnered significant attention in the fields of chemical and pharmaceutical research. This compound belongs to the class of isoindoline derivatives and is characterized by its unique structural features and potential biological activities. The compound's molecular formula is C₁₄H₁₄O₄, and it has a molecular weight of approximately 250.26 g/mol.

The synthesis of 1,3-Dioxoisoindolin-2-YL (1S,2S)-2-methylcyclopropane-1-carboxylate involves a multi-step process that includes the formation of the isoindoline core and the subsequent attachment of the (1S,2S)-2-methylcyclopropane-1-carboxylate moiety. Recent advancements in synthetic methodologies have enabled researchers to produce this compound with high yield and purity, making it an attractive candidate for further investigation.

In terms of its physical properties, 1,3-Dioxoisoindolin-2-YL (1S,2S)-2-methylcyclopropane-1-carboxylate is a white crystalline solid with a melting point ranging from 135°C to 137°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These properties make it suitable for various applications in both laboratory and industrial settings.

The biological activities of 1,3-Dioxoisoindolin-2-YL (1S,2S)-2-methylcyclopropane-1-carboxylate have been the subject of several recent studies. One notable area of research is its potential as an inhibitor of specific enzymes involved in cellular signaling pathways. For instance, preliminary studies have shown that this compound can effectively inhibit the activity of protein kinases, which are key regulators of cellular processes such as cell growth, differentiation, and apoptosis.

In addition to its enzymatic inhibition properties, 1,3-Dioxoisoindolin-2-YL (1S,2S)-2-methylcyclopropane-1-carboxylate has also been investigated for its anti-inflammatory effects. In vitro experiments have demonstrated that this compound can reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in immune cells. These findings suggest that it may have therapeutic potential in the treatment of inflammatory diseases.

The pharmacokinetic profile of 1,3-Dioxoisoindolin-2-YL (1S,2S)-2-methylcyclopropane-1-carboxylate has also been studied to evaluate its suitability as a drug candidate. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. Specifically, it shows good oral bioavailability and a reasonable half-life in vivo, which are important considerations for drug development.

To further explore the therapeutic potential of 1,3-Dioxoisoindolin-2-YL (1S,2S)-2-methylcyclopropane-1-carboxylate, several preclinical studies have been conducted using animal models. These studies have provided valuable insights into its efficacy and safety profile. For example, in a mouse model of inflammatory arthritis, treatment with this compound led to significant reductions in joint swelling and pain scores without causing major adverse effects.

The structural features of 1,3-Dioxoisoindolin-2-YL (1S,2S)-2-methylcyclopropane-1-carboxylate contribute to its unique biological activities. The presence of the isoindoline core provides a rigid scaffold that can interact with specific protein targets through hydrogen bonding and hydrophobic interactions. The (1S,2S)-stereochemistry of the cyclopropane moiety adds an additional layer of complexity and specificity to these interactions.

In conclusion, 1,3-Dioxoisoindolin-2-YL (1S,2S)-2-methylcyclopropane-1-carboxylate (CAS No. 2248200-89-5) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research aims to further elucidate its mechanisms of action and optimize its properties for clinical use. As new findings continue to emerge, this compound is likely to play an increasingly important role in the development of novel therapeutic agents for various diseases.